(2E)-3-(3-aminophenyl)acrylic acid
Overview
Description
“(2E)-3-(3-aminophenyl)acrylic acid” is a chemical compound with the CAS Number: 127791-53-1 . It has a molecular weight of 163.18 and its molecular formula is C9H9NO2 . The compound is solid in its physical form .
Synthesis Analysis
The synthesis of “this compound” involves a stirred solution of Intermediate 1G (0.1 g, 0.564 mmol) in methanol (1 mL), tetrahydrofuran (1 mL) and water (1 mL). Lithium hydroxide (LiOH) (0.041 g, 1.693 mmol) is added to this mixture. The reaction mixture is stirred at room temperature for 12 hours .
Molecular Structure Analysis
The InChI Code for “this compound” is 1S/C9H9NO2/c10-8-3-1-2-7 (6-8)4-5-9 (11)12/h1-6H,10H2, (H,11,12)/b5-4+ . The ChemSpider ID for this compound is 610620 .
Physical and Chemical Properties Analysis
“this compound” is a solid at room temperature . It has a molecular weight of 163.18 and its molecular formula is C9H9NO2 .
Scientific Research Applications
Rational Design in Metal-Organic Frameworks (MOFs)
Acrylic acid derivatives are utilized in the design of novel MOFs. These structures, due to their unique properties, are potential candidates for Non-Linear Optical (NLO) materials (Xie et al., 2007).
Modification of Hydrogels
Acrylic acid hydrogels, modified with various amines, show increased swelling and enhanced thermal stability. These modified polymers exhibit promising biological activities, suggesting potential medical applications (Aly & El-Mohdy, 2015).
Polymerization in Molecular Spaces
The polymerization of acrylic acid in two-dimensional molecular spaces with amino groups creates unique organic-inorganic nanocomposite materials. This process demonstrates the potential of such molecular spaces in influencing and controlling molecular reaction processes (Yu et al., 2007).
Organic Sensitizers in Solar Cells
Organic sensitizers incorporating acrylic acid groups demonstrate high efficiency in solar cells. Their structural, electronic, and optical properties are key to their performance (Kim et al., 2006).
Optoelectronic Properties
Acrylic acid derivatives are studied for their optoelectronic properties, indicating their potential as nonlinear optical materials (Fonkem et al., 2019).
Glucose Sensing
Acrylic acid derivatives are used in the development of non-enzymatic biosensors for glucose detection, showing high sensitivity and stability (Munir & Park, 2018).
Corrosion Inhibition
Acrylamide derivatives, related to acrylic acid, are effective as corrosion inhibitors for copper in nitric acid solutions, indicating their potential in industrial applications (Abu-Rayyan et al., 2022).
Polymeric Materials for Orthopedic Applications
The use of acrylic acid in nanocomposites for orthopedic applications demonstrates improved mechanical properties due to enhanced bonding between components (Pramanik et al., 2007).
Acrylic Acid Production in Escherichia coli
Research on the biosynthesis of acrylic acid in Escherichia coli has identified potential pathways and targets for enhancing yields, paving the way for more sustainable production methods (Oliveira et al., 2021).
Fluorescent Sensors and Drug Delivery
Acrylic acid derivatives are used in the development of multistimuli-sensitive films for self-regulated insulin delivery and as fluorescent sensors (Ding et al., 2009).
Functionalized Polymers for Genosensors
Electropolymerization of functionalized acrylic acid derivatives creates active substrates for genosensors, demonstrating the versatility of these compounds in bioanalytical applications (Peng et al., 2007).
Safety and Hazards
Properties
IUPAC Name |
(E)-3-(3-aminophenyl)prop-2-enoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO2/c10-8-3-1-2-7(6-8)4-5-9(11)12/h1-6H,10H2,(H,11,12)/b5-4+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNXMJSYJCFTLJB-SNAWJCMRSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)N)C=CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC(=C1)N)/C=C/C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>24.5 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID26660916 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
1664-56-8 | |
Record name | m-Aminocinnamic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001664568 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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